6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile

• IUPAC Name: 6-cyclopropyl-1-ethylimidazo[1,2-b]pyrazole-7-carbonitrile
• InChI: InChI=1S/C11H12N4/c1-2-14-5-6-15-11(14)9(7-12)10(13-15)8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: SHZOQOJZLJRGLV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN2C1=C(C(=N2)C3CC3)C#N
• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol
• CAS No.: 2098057-45-3

Description

Synthesis Analysis

The synthesis of imidazole-containing compounds, such as 6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile, involves various synthetic routes. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold involves a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The chemical reactions involving imidazole-containing compounds are diverse. Due to the presence of a positive charge on either of two nitrogen atoms, imidazole shows two equivalent tautomeric forms. The selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold involves a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases.

Scientific Research Applications

Novel Synthesis of Derivatives

Researchers have developed new methods for synthesizing derivatives of imidazo[1,2-b]pyrazole-7-carbonitriles, highlighting the potential for diverse applications in medicinal chemistry and materials science. For example, Khalafy et al. (2014 & 2015) have described a novel synthesis route for 2-aryl-6-(arylamino)-1H-imidazo[1,2-b]pyrazole-7-carbonitriles, demonstrating the versatility of this chemical scaffold for further functionalization (Khalafy, Marjani, & Salami, 2014) (Khalafy, Marjani, & Salami, 2015).

Antioxidant and Antimicrobial Activities

The incorporation of the imidazo[1,2-b]pyrazole motif into new molecules has shown promising antioxidant and antimicrobial properties. For instance, Bassyouni et al. (2012) synthesized a series of derivatives and evaluated them for their biological activities, finding that some compounds exhibited high activity against pathogens like Staphylococcus aureus and Candida albicans, as well as notable antioxidant properties (Bassyouni, Tawfik, Hamed, Soltan, Elhefnawi, El-Rashedy, Moharam, & Rehim, 2012).

Facile Synthesis Techniques

The development of efficient synthesis methods for imidazo[1,2-b]pyrazoles is crucial for their application in various fields. Demjén et al. (2014) introduced a one-pot, multicomponent assembly approach for the rapid construction of a diverse library of imidazo[1,2-b]pyrazole derivatives, showcasing a method that could facilitate the exploration of their utility in drug discovery and material science (Demjén, Gyuris, Wölfling, Puskás, & Kanizsai, 2014).

Structural Characterization and Applications

The crystal structure of derivatives can provide insights into their potential applications. For example, Li et al. (2009) synthesized and characterized the crystal structure of a derivative, contributing to the understanding of its chemical properties and potential for further application in designing new materials or pharmaceuticals (Li, Yan, Jia, Jiong, Shao, Teng-fei, Zhao, Gui-long, & Wang, Jian-wu, 2009).

Mechanism of Action

The mechanism of action of imidazole-containing compounds is diverse and depends on the specific compound and its biological target. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Future Directions

The future directions for research on 6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile and similar compounds involve the development of new drugs that overcome the problems of antimicrobial resistance (AMR) in drug therapy. There is a great importance of heterocyclic ring-containing drugs in treating infectious diseases.